N-(2-fluorophenyl)-2-((4-(4-fluorophenyl)-5-((1-methyl-1H-pyrrol-2-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[[4-(4-fluorophenyl)-5-[(1-methylpyrrol-2-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H19F2N5OS/c1-28-12-4-5-17(28)13-20-26-27-22(29(20)16-10-8-15(23)9-11-16)31-14-21(30)25-19-7-3-2-6-18(19)24/h2-12H,13-14H2,1H3,(H,25,30)
• InChI Key: PSZNKASVWDZDJM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CC2=NN=C(N2C3=CC=C(C=C3)F)SCC(=O)NC4=CC=CC=C4F
• Molecular Formula: C22H19F2N5OS
• Molecular Weight: 439.5 g/mol

Description

The compound "N-(2-fluorophenyl)-2-((4-(4-fluorophenyl)-5-((1-methyl-1H-pyrrol-2-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide" is a structurally complex molecule that appears to be related to various research areas, including medicinal chemistry and agrochemistry. While the provided papers do not directly discuss this compound, they do provide insights into similar compounds and their synthesis, structure, and biological activity, which can be informative for a comprehensive analysis of the compound .

Synthesis Analysis

The synthesis of related acetamide compounds involves various strategies. For instance, the synthesis of N-[2-(1-pyrrolidinyl)ethyl]acetamides with different substitutions at the carbon adjacent to the amide nitrogen was described, which involved exploring variations in N-acyl, N-alkyl, and amino functions . Another synthesis approach involved the reaction of an aniline derivative with POCl3 in acetate to produce N-(2,6-dichloro-4-thrifloromethylphenyl)acetamide . These methods could potentially be adapted for the synthesis of the compound of interest, considering the presence of fluorophenyl and pyrrolidinyl groups in its structure.

Molecular Structure Analysis

The molecular structure of acetamide derivatives is often confirmed using techniques such as NMR, IR, and X-ray diffraction analysis . These techniques provide detailed information about the arrangement of atoms within the molecule and can be used to deduce the geometry and conformation of the compound. The presence of fluorine atoms in the compound would be expected to influence its electronic properties and molecular interactions, as seen in other fluorinated compounds .

Chemical Reactions Analysis

Acetamide derivatives can participate in various chemical reactions. For example, perfluoro-[N-fluoro-N-(4-pyridyl)acetamide] was shown to be an effective fluorinating agent for different substrates under mild conditions . This suggests that the compound , with its fluorine substituents, might also exhibit unique reactivity patterns, potentially useful in synthetic chemistry or as a selective fluorinating agent.

Physical and Chemical Properties Analysis

The physical and chemical properties of acetamide derivatives are influenced by their molecular structure. For instance, the introduction of fluorine atoms can significantly alter the lipophilicity, acidity, and overall reactivity of the molecule . The herbicidal activity of N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides suggests that the compound of interest may also possess biological activity, potentially useful in agricultural applications .

Scientific Research Applications

Potential Applications and Insights from Related Compounds

• Antibacterial and Antifungal Properties : Compounds with structural similarities, especially those incorporating triazole, thiazole, and pyrazole moieties, have been explored for their potential antibacterial and antifungal activities. For instance, derivatives synthesized from triazole-based compounds have shown promising results against various Candida species, indicating potential applications in treating fungal infections (Çavușoğlu, Yurttaş, & Cantürk, 2018).

• Cancer Research : Similar compounds have been investigated for their anticancer properties. For example, thiazolyl N-benzyl-substituted acetamide derivatives have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities, highlighting the potential of such compounds in cancer treatment strategies (Fallah-Tafti et al., 2011).

• Insecticidal Applications : Research into heterocyclic compounds, including those with fluorine substitutions, has extended into agriculture, with some compounds assessed for their insecticidal properties against pests such as the cotton leafworm, Spodoptera littoralis. This underscores the diverse utility of such chemicals beyond medical applications (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

• Development of Imaging Agents : The synthesis and evaluation of radioligands for imaging purposes, such as [18F]PBR111 for PET imaging, demonstrate the importance of fluoro-substituted compounds in creating diagnostic tools in neurology and oncology, providing a path for non-invasive diagnosis and monitoring of diseases (Dollé et al., 2008).